Cas no 1594732-38-3 (1-bromo-3-chloro-2-methoxy-2-methylpropane)

• Product Name: 1-bromo-3-chloro-2-methoxy-2-methylpropane
• CAS No: 1594732-38-3
• MF: C₅H₁₀BrClO
• MW: 201.489300251007
• CID: 4607332
• PubChem ID: 121599972
• Update Time: 2025-06-13

1-bromo-3-chloro-2-methoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloro-2-methoxy-2-methylpropane
• Propane, 1-bromo-3-chloro-2-methoxy-2-methyl-

• Inchi： 1S/C5H10BrClO/c1-5(3-6,4-7)8-2/h3-4H2,1-2H3
• InChI Key： JTKXEGRMYHMZHH-UHFFFAOYSA-N
• SMILES： C(Br)C(OC)(C)CCl

Additional information on 1-bromo-3-chloro-2-methoxy-2-methylpropane

Professional Introduction to 1-bromo-3-chloro-2-methoxy-2-methylpropane (CAS No. 1594732-38-3)

1-bromo-3-chloro-2-methoxy-2-methylpropane, with the CAS number 1594732-38-3, is a significant compound in the field of organic synthesis and pharmaceutical research. This terpene derivative has garnered attention due to its versatile structural features and potential applications in the development of novel bioactive molecules.

The compound belongs to a class of aliphatic halogenated ethers, characterized by the presence of both bromine and chlorine substituents on a branched alkyl chain. The structural motif of 1-bromo-3-chloro-2-methoxy-2-methylpropane makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecular frameworks. The methoxy group at the second carbon position introduces polarity and reactivity, enabling further functionalization through various chemical transformations.

In recent years, there has been growing interest in halogenated compounds for their role in medicinal chemistry. These compounds often exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for drug development. The presence of both bromine and chlorine atoms provides multiple sites for selective reactions, allowing chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of 1-bromo-3-chloro-2-methoxy-2-methylpropane is its utility in constructing heterocyclic scaffolds. Heterocycles are fundamental components of many biologically active compounds, including pharmaceuticals and agrochemicals. The ability to introduce halogen atoms at strategic positions facilitates the formation of carbon-carbon bonds, which are essential for creating these complex ring systems.

Recent advancements in synthetic methodologies have highlighted the importance of such intermediates. For instance, transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl structures, which are prevalent in many drugs. The reactivity of the bromine and chlorine atoms in 1-bromo-3-chloro-2-methoxy-2-methylpropane makes it an ideal precursor for these transformations.

The pharmaceutical industry has been particularly interested in halogenated compounds due to their potential as pharmacophores. Pharmacophores are the key structural elements responsible for a molecule's biological activity. The combination of bromine and chlorine substituents in 1-bromo-3-chloro-2-methoxy-2-methylpropane can modulate electronic properties and influence binding interactions with biological targets. This has led to its exploration as a building block for kinase inhibitors, antiviral agents, and other therapeutic molecules.

In addition to its synthetic utility, 1-bromo-3-chloro-2-methoxy-2-methylpropane has been studied for its potential role in material science. Halogenated compounds often exhibit unique electronic and optical properties, making them suitable for applications in organic electronics and nanotechnology. The methoxy group contributes to solubility and processability, further enhancing their suitability for these advanced materials.

The development of novel synthetic routes has been a key focus area for researchers working with 1-bromo-3-chloro-2-methoxy-2-methylpropane. Catalytic methods have emerged as particularly powerful tools for introducing functional groups with high selectivity and yield. For example, palladium-catalyzed reactions have enabled the efficient bromination and chlorination of alkanes, providing access to a wide range of halogenated derivatives.

The safety profile of 1-bromo-3-chloro-2-methoxy-2-methylpropane is another critical consideration in its application. While halogenated compounds can be reactive, proper handling protocols ensure that they remain safe to use in laboratory settings. Researchers must adhere to stringent guidelines to minimize risks associated with these materials.

The future prospects for 1-bromo-3-chloro-2-methoxy-2-methylpropane are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular structure-property relationships continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development.